Cas no 1000341-58-1 (3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile)

3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile is a heterocyclic compound featuring an iodinated pyrrolopyridine core with a nitrile functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex nitrogen-containing scaffolds. The iodine substituent offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings, enhancing its utility in medicinal chemistry and materials science. The nitrile group provides additional versatility for derivatization or as a precursor to carboxylic acids, amides, or tetrazoles. Its well-defined reactivity and stability under standard conditions make it suitable for use in targeted synthesis applications.

3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile structure

1000341-58-1 structure

Product Name:3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile

CAS No:1000341-58-1

MF:C₈H₄IN₃

MW:269.041933059692

MDL:MFCD09749981

CID:840601

PubChem ID:24729425

Update Time:2025-06-07

3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile
- 4-Cyano-3-iodo-5-azaindole
- SCHEMBL19780169
- AKOS022172981
- DTXSID80646768
- DB-206011
- 1000341-58-1
- MDL： MFCD09749981
- Inchi： 1S/C8H4IN3/c9-5-4-12-6-1-2-11-7(3-10)8(5)6/h1-2,4,12H
- InChI Key： VBAJEABHJIMNHN-UHFFFAOYSA-N
- SMILES： IC1=CNC2C=CN=C(C#N)C=21

Computed Properties

Exact Mass: 268.94499g/mol
Monoisotopic Mass: 268.94499g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 52.5Å²

3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile Pricemore >>

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Chemenu	CM149519-250mg	3-Iodo-1H-pyrrolo[3,2-c]pyridine-4-carbonitrile	1000341-58-1	95%	250mg	$332	2021-06-09
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eNovation Chemicals LLC	Y0997684-5g	4-Cyano-3-iodo-1H-pyrrolo[3,2-c]pyridine	1000341-58-1	95%	5g	$2500	2024-08-02
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